Cas no 2742659-44-3 (4-(aminomethyl)-1,2-dithiolan-4-ylmethanol)

• Product Name: 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol
• CAS No: 2742659-44-3
• MF: C₅H₁₁NOS₂
• MW: 165.276938676834
• MDL: MFCD34575743
• CID: 5612162
• PubChem ID: 165663446
• Update Time: 2025-10-29

4-(aminomethyl)-1,2-dithiolan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2742659-44-3
• [4-(aminomethyl)-1,2-dithiolan-4-yl]methanol
• EN300-33951147
• 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol

• MDL： MFCD34575743
• Inchi： 1S/C5H11NOS2/c6-1-5(2-7)3-8-9-4-5/h7H,1-4,6H2
• InChI Key： PGUWGGQYTZFQRR-UHFFFAOYSA-N
• SMILES： S1CC(CO)(CN)CS1

Computed Properties

• Exact Mass: 165.02820632g/mol
• Monoisotopic Mass: 165.02820632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.8Ų

Additional information on 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol

Professional Introduction to 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol (CAS No. 2742659-44-3)

4-(aminomethyl)-1,2-dithiolan-4-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2742659-44-3, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring a dithiolane core substituted with an aminomethyl group, has garnered attention due to its unique structural features and potential biological activities. The dithiolane ring, characterized by its sulfur-sulfur bridge, introduces conformational flexibility and reactivity that can be exploited in the design of novel therapeutic agents. The presence of the aminomethyl side chain further enhances its utility as a building block for more complex molecules, particularly in the context of drug discovery and development.

The compound’s structure positions it as a versatile intermediate in organic synthesis, enabling modifications at multiple sites. This adaptability is particularly valuable in medicinal chemistry, where structural diversity is often correlated with biological efficacy. The dithiolan-4-ylmethanol moiety suggests potential applications in chelation therapy, redox-sensitive drug delivery systems, and the synthesis of protease inhibitors. Recent advances in synthetic methodologies have improved access to this class of compounds, making them more accessible for exploration in academic and industrial research settings.

In the realm of pharmaceutical research, 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol has been investigated for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have highlighted its ability to interact with metal ions, which is relevant for developing metallodrugs targeting neurological disorders or cancer. The compound’s redox-active nature allows it to participate in disulfide exchange reactions, a mechanism exploited by certain therapeutic agents to enhance bioavailability or target specific cellular compartments. Such properties make it a promising candidate for further investigation in areas requiring precise control over molecular reactivity.

Recent publications have demonstrated the utility of derivatives of 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol in the development of small-molecule probes for studying protein-protein interactions. The dithiolane scaffold can be functionalized to incorporate photoactivatable or luminescent groups, enabling real-time tracking of biological processes at the molecular level. This approach has been particularly useful in understanding dynamic signaling networks within cells, which are often disrupted in disease states. The aminomethyl group provides an anchor for further chemical modifications, allowing researchers to tailor the compound’s properties for specific applications.

The synthesis of 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol typically involves multi-step reactions starting from commercially available precursors. Advances in catalytic systems have enabled more efficient routes to this intermediate, reducing reliance on hazardous reagents and improving scalability. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the dithiolane ring efficiently under mild conditions. Such methodologies align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where sustainability and environmental impact are critical considerations.

The biological evaluation of 4-(aminomethyl)-1,2-dithiolan-4-ylmethanol has revealed intriguing properties that warrant further exploration. In vitro studies suggest modest activity against certain bacterial strains, potentially linked to interference with essential metabolic pathways. Additionally, preliminary data indicate that the compound may exhibit antioxidant effects by scavenging reactive oxygen species (ROS). These findings are particularly relevant given the role of oxidative stress in aging-related diseases and chronic conditions such as diabetes and neurodegenerative disorders. Further characterization is needed to elucidate its mechanism of action and therapeutic potential.

The structural versatility of dithiolan-4-ylmethanol derivatives also opens avenues for exploring their role in material science applications beyond traditional pharmaceuticals. For example, polymers incorporating this motif could exhibit tunable redox behavior or enhanced stability under extreme conditions. Such materials might find use in advanced coatings or electronic devices where reversible chemical transformations are desirable. The ability to incorporate functional groups like the aminomethyl side chain allows for fine-tuning of material properties through hydrogen bonding interactions or covalent cross-linking strategies.

As research continues to uncover new applications for sulfur-containing heterocycles like dithiolane, compounds such as CAS No. 2742659-44-3 will undoubtedly play a pivotal role in future discoveries. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize their potential across multiple disciplines. The integration of computational modeling with experimental validation will further accelerate the development pipeline for these promising molecules.